Cas no 1055995-88-4 (4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide)

4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide structure
1055995-88-4 structure
Product Name:4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide
CAS No:1055995-88-4
MF:C9H11BrFNO2S
MW:296.156543970108
CID:2604879
PubChem ID:68482644
Update Time:2024-11-04

4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-fluoro-N-isopropylbenzenesulfonamide
    • FUMKVTQAEHKWLC-UHFFFAOYSA-N
    • AM86254
    • SCHEMBL3020785
    • 4-bromo-2-fluoro-N-(propan-2-yl)benzene-1-sulfonamide
    • 4-bromo-2-fluoro-N-propan-2-ylbenzenesulfonamide
    • 1055995-88-4
    • 4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide
    • MDL: MFCD27975777
    • Inchi: 1S/C9H11BrFNO2S/c1-6(2)12-15(13,14)9-4-3-7(10)5-8(9)11/h3-6,12H,1-2H3
    • InChI Key: FUMKVTQAEHKWLC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)S(NC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 294.96779g/mol
  • Monoisotopic Mass: 294.96779g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: NA
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 346.2±52.0 °C at 760 mmHg

4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide Security Information

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